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Compound of Interest

Compound Name: Columbinic acid

CAS No.: 2441-53-4

Cat. No.: B1246435

Get Quote

Executive Summary: The Eicosanoid "Dead-End"
Columbinic acid (

) represents a unique stereochemical anomaly in plant lipid metabolism. Unlike its structural
isomer

-linolenic acid (GLA, all-cis), columbinic acid possesses a trans double bond at the

position.

For drug development professionals, this molecule offers a distinct therapeutic value

proposition: it functions as a biological mimic. It effectively reverses the symptoms of Essential

Fatty Acid (EFA) deficiency (such as epidermal water loss) but cannot be converted into

Arachidonic Acid (AA) by mammalian

-desaturases. Consequently, it enters the cellular lipid pool without fueling the pro-inflammatory
arachidonic acid cascade (prostaglandins/leukotrienes). This guide details the botanical
sourcing, extraction, and validation of this rare fatty acid.
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Botanical Sources & Chemotaxonomy
While common PUFAs are ubiquitous, columbinic acid is chemotaxonomically restricted

primarily to the Ranunculaceae family.

Primary Source: Aquilegia (Columbine)
The genus Aquilegia is the type source. The seed oil of Aquilegia vulgaris is the industrial

standard for isolation, typically yielding the highest purity relative to interfering isomers.

Secondary Source: Thalictrum (Meadow-Rue)
Thalictrum species are viable alternatives but often present a more complex lipid matrix,

requiring more rigorous downstream purification to remove non-target isomers like bis-homo-

columbinic acid.

Comparative Lipid Profile
The following table summarizes the typical fatty acid composition in seed oils of the primary

sources. Note the inverse relationship between Columbinic Acid and standard

-Linolenic Acid (ALA).

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

*Note: Pinolenic acid is often confused with Columbinic acid due to similar elution times, but it

lacks the critical trans-5 bond. Pinus species are listed here as a negative control for sourcing.
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Biosynthetic Pathway
Understanding the biosynthesis is critical for genetic engineering or metabolic flux analysis.

Unlike GLA, which is formed by

-desaturation of Linoleic Acid, Columbinic acid is formed by a specialized

-trans-desaturase.

Mechanism of Action
The enzyme abstracts hydrogen from the C5 and C6 positions of Linoleic Acid (

) but inserts the double bond in the trans configuration. This bypasses the standard

-desaturase pathway entirely.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page

Figure 1: Divergent biosynthesis of Columbinic Acid. Note the metabolic block preventing

conversion to Arachidonic Acid.

Extraction & Purification Protocol
Objective: Isolate high-purity (>95%) columbinic acid from Aquilegia seeds while preventing

oxidative degradation and isomerization.

Safety: Perform all solvent steps in a fume hood. Use nitrogen blanketing to prevent oxidation.
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Phase 1: Lipid Extraction (Modified Folch)
Grinding: Cryogenic grinding of seeds (liquid

) is preferred to prevent heat-induced oxidation.

Solvent: Extract with Chloroform:Methanol (

v/v) containing 0.01% BHT (Butylated hydroxytoluene) as an antioxidant.

Partition: Wash with 0.9% KCl solution to remove non-lipid contaminants.

Drying: Evaporate solvent under a stream of

at

.

Phase 2: Transmethylation (FAME Preparation)
To analyze or purify via GC/Ag-Ion, the triglycerides must be converted to Fatty Acid Methyl

Esters (FAMEs).

Reagent:

in Methanol.

Condition: Heat at

for 30 minutes. Critical: Do not exceed this time/temp to avoid shifting the trans bond.

Phase 3: Silver Ion (Ag-Ion) Purification
This is the self-validating step. Standard C18 HPLC cannot efficiently separate Columbinic
acid from Pinolenic or

-Linolenic acid. Silver ions form weak charge-transfer complexes with

-electrons of double bonds.

Principle:Trans double bonds complex less strongly with
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than cis bonds.

Stationary Phase: Ag-impregnated silica or cation-exchange column loaded with silver.

Elution Order: Saturated

Trans-dienes/trienes (Columbinic)

Cis-dienes

Cis-trienes.

🔒 FULL PROTOCOL TRUNCATED
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Figure 2: Purification workflow highlighting the critical Silver-Ion separation step.

Analytical Characterization
To validate the identity of the isolated compound, you must confirm the stereochemistry. Mass

spectrometry alone is often insufficient to distinguish geometric isomers.

GC-MS Validation
Column: High-polarity cyanopropyl polysiloxane (e.g., HP-88 or CP-Sil 88).

Key Diagnostic: Columbinic acid elutes before
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-Linolenic acid but often overlaps with

-Linolenic acid on non-polar columns.

Mass Spectrum: Look for molecular ion

(as methyl ester).

FT-IR Confirmation (Stereochemistry)
This is the definitive check for the trans bond without using NMR.

Diagnostic Band: A distinct absorption peak at

indicates the presence of an isolated trans double bond (C-H out-of-plane deformation).

Absence:

-Linolenic acid (all-cis) lacks this peak.

Pharmacological Implications
The unique structure of columbinic acid provides a tool to decouple the structural role of

Essential Fatty Acids from their metabolic role in inflammation.

Skin Barrier Function: It is incorporated into acylceramides in the epidermis, restoring water

barrier function in EFA-deficient models.

Anti-Inflammatory: By competing for uptake but refusing

-desaturation, it acts as a functional antagonist to the production of Series-2 Prostaglandins
(PGE2) and Series-4 Leukotrienes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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